Cas no 39031-11-3 (2-Amino-1-(4-(methylsulfonyl)phenyl)propane-1,3-diol)

2-Amino-1-(4-(methylsulfonyl)phenyl)propane-1,3-diol is a chiral amino alcohol derivative featuring a methylsulfonylphenyl group, which enhances its utility in asymmetric synthesis and pharmaceutical applications. The compound’s structural framework, combining both amino and hydroxyl functionalities, makes it a versatile intermediate for the preparation of biologically active molecules, particularly in the development of β-adrenergic receptor ligands. Its rigid aromatic sulfonyl moiety contributes to improved stability and selectivity in synthetic pathways. This compound is particularly valuable in medicinal chemistry for its potential role in designing enzyme inhibitors or receptor modulators, owing to its stereochemical flexibility and functional group diversity.
2-Amino-1-(4-(methylsulfonyl)phenyl)propane-1,3-diol structure
39031-11-3 structure
Product Name:2-Amino-1-(4-(methylsulfonyl)phenyl)propane-1,3-diol
CAS No:39031-11-3
MF:C10H15NO4S
MW:245.2954018116
MDL:MFCD19303281
CID:2666942
PubChem ID:103498
Update Time:2025-06-07

2-Amino-1-(4-(methylsulfonyl)phenyl)propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-1-[4-(methanesulfonyl)phenyl]propane-1,3-diol
    • UNII-NKG5LA5O5L
    • 2-amino-1-(4-methylsulfonylphenyl)-1,3-propanediol
    • 2-amino-1-(4-methylsulfonylphenyl)propane-1,3-diol
    • CIAZEFCFQFQJLB-UHFFFAOYSA-N
    • 39031-11-3
    • 2-Amino-1-[4-(methylsulfonyl)phenyl]-1,3-propanediol
    • 2-Amino-1-(4-(methylsulfonyl)phenyl)propane-1,3-diol
    • NKG5LA5O5L
    • DTXSID60866200
    • NS00088543
    • MFCD19303281
    • 2-Amino-1-[4-(methylsulfonyl)phenyl]-1,3-propanediol, 97%
    • SCHEMBL634134
    • MDL： MFCD19303281
    • Inchi： 1S/C10H15NO4S/c1-16(14,15)8-4-2-7(3-5-8)10(13)9(11)6-12/h2-5,9-10,12-13H,6,11H2,1H3
    • InChI Key： CIAZEFCFQFQJLB-UHFFFAOYSA-N
    • SMILES： S(C)(C1C=CC(=CC=1)C(C(CO)N)O)(=O)=O

Computed Properties

  • Exact Mass: 245.072
  • Monoisotopic Mass: 245.072
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.2
  • Topological Polar Surface Area: 109Ų

2-Amino-1-(4-(methylsulfonyl)phenyl)propane-1,3-diol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB275100-1 g
2-Amino-1-[4-(methylsulfonyl)phenyl]-1,3-propanediol, 97%; .
 39031-11-3 97%
1 g
 €789.00 2023-07-20
abcr
AB275100-5 g
2-Amino-1-[4-(methylsulfonyl)phenyl]-1,3-propanediol, 97%; .
 39031-11-3 97%
5 g
 €1,980.00 2023-07-20
abcr
AB275100-1g
2-Amino-1-[4-(methylsulfonyl)phenyl]-1,3-propanediol, 97%; .
 39031-11-3 97%
1g
 €789.00 2025-04-19
abcr
AB275100-5g
2-Amino-1-[4-(methylsulfonyl)phenyl]-1,3-propanediol, 97%; .
 39031-11-3 97%
5g
 €1980.00 2025-04-19

2-Amino-1-(4-(methylsulfonyl)phenyl)propane-1,3-diol Related Literature

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